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Compound of Interest

Compound Name: 8-Oxotetradecanoic acid

CAS No.: 39747-88-1

Cat. No.: B150441

Get Quote

Executive Summary & Risk Profile[2]
8-Oxotetradecanoic acid (a keto-derivative of Myristic acid) is a functionalized medium-to-

long chain fatty acid.[1][2] While often used in metabolic research (fatty acid oxidation studies)

and lipid synthesis, it presents specific handling challenges due to its lipophilic nature and

potential for distinct biological activity compared to non-functionalized fatty acids.[2]

Core Safety Directive: Treat this compound as a Chemical Irritant with high skin permeability

potential.[1][2] Due to the scarcity of specific toxicological data for this specific isomer, apply

the Precautionary Principle: assume it possesses the irritant properties of myristic acid

combined with the reactivity of an internal ketone.[1]

Physicochemical Hazard Analysis

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b150441#bc-rfq
https://www.benchchem.com/product/b150441/docs?utm_src=pdf-body#operational-safety-guide-handling-8-oxotetradecanoic-acid-in-research-environments
https://www.alfa-chemistry.com/product/tetradecanoic-acid-cas-544-63-8-292535.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxotetradecanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxotetradecanoic-acid
https://www.alfa-chemistry.com/product/tetradecanoic-acid-cas-544-63-8-292535.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxotetradecanoic-acid
https://www.alfa-chemistry.com/product/tetradecanoic-acid-cas-544-63-8-292535.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150441?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Characteristic Operational Implication

Physical State
Solid (Waxy/Crystalline

Powder)

Dust generation during

weighing is the primary

exposure vector.[1][2]

Lipophilicity High (C14 Chain)

Critical: Readily crosses

dermal barriers.[1][2] Latex

gloves are insufficient; Nitrile is

mandatory.[1][2]

Acidity
Weak Organic Acid (pKa ~4.[1]

[2]8)

Irritating to mucous

membranes (eyes/lungs) upon

contact.[1][2][3]

Reactivity Ketone @ C8

Stable under normal

conditions, but avoid strong

oxidizers and reducing agents.

[1][2]

Personal Protective Equipment (PPE) Matrix
This system is designed to create a "fail-safe" barrier.[1][2] The selection logic prioritizes

permeation resistance and respiratory protection.[1][2][3]

PPE Selection Table
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Protection Zone Recommended Equipment Technical Justification

Hand Protection
Nitrile Gloves (Min.[1][2]

0.11mm)

Fatty acids degrade latex.[1][2]

Nitrile offers superior

resistance to lipid-soluble

organic acids.[1][2] Double-

gloving recommended for

solutions >10mM.[1][2]

Eye Protection Chemical Safety Goggles

Standard safety glasses are

insufficient for powders due to

dust migration.[1][2] Goggles

seal against airborne

particulates.[1][2]

Respiratory Fume Hood (Primary)

Engineering controls are

superior to PPE.[1][2] If hood

is unavailable, use N95/P100

respirator for solid handling.[1]

[2]

Body Defense Lab Coat (Cotton/Poly blend)

Must be buttoned to the neck.

[1][2] Synthetic materials (pure

polyester) should be avoided if

using flammable solvents for

solubilization.[1][2]

Operational Protocols
A. The "Zero-Dust" Weighing Protocol
Objective: Minimize airborne particulate generation to prevent inhalation exposure.[1][2]

Preparation: Place the analytical balance inside a certified chemical fume hood. If this is

impossible, use a static-dissipative weighing funnel to reduce particle repulsion.[1][2]

Taring: Place the receiving vessel (vial/flask) on the balance and tare.
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Transfer: Use a micro-spatula (stainless steel).[1][2] Do not pour from the stock bottle.

Transfer small amounts to avoid "dust clouds."[1][2]

Seal: Cap the receiving vessel before removing it from the balance enclosure.

Decontamination: Wipe the balance area with a tissue dampened with 70% Ethanol or

Isopropanol immediately after use.[1][2]

B. Solubilization & Handling Logic
8-Oxotetradecanoic acid is hydrophobic.[1][2] It requires organic solvents (DMSO, Ethanol,

Chloroform) for stock solutions. This introduces a "Vehicle Hazard"—the solvent can carry the

chemical through the skin faster than the solid alone.[1]

Visualization: Operational Decision Logic
The following diagram outlines the decision process for safe handling based on the physical

state of the reagent.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.alfa-chemistry.com/product/tetradecanoic-acid-cas-544-63-8-292535.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxotetradecanoic-acid
https://www.alfa-chemistry.com/product/tetradecanoic-acid-cas-544-63-8-292535.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxotetradecanoic-acid
https://www.alfa-chemistry.com/product/tetradecanoic-acid-cas-544-63-8-292535.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxotetradecanoic-acid
https://www.benchchem.com/product/b150441/docs?utm_src=pdf-body#operational-safety-guide-handling-8-oxotetradecanoic-acid-in-research-environments
https://www.alfa-chemistry.com/product/tetradecanoic-acid-cas-544-63-8-292535.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxotetradecanoic-acid
https://www.alfa-chemistry.com/product/tetradecanoic-acid-cas-544-63-8-292535.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150441?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling 8-Oxotetradecanoic Acid

Determine Physical State

Solid / Powder Form Solubilized (DMSO/EtOH)

Is Fume Hood Available? Check Solvent Permeability

Use Hood + Nitrile Gloves

Yes

Req: N95 Mask + Goggles
+ Static Control

No

High Permeability
(DMSO/Chloroform)

Lower Permeability
(Ethanol/Water)

MANDATORY: Double Nitrile Gloves
Change every 30 mins

Single Nitrile Gloves
Inspect frequently

Click to download full resolution via product page

Caption: Decision logic for PPE adaptation based on physical state and solvent vehicle risks.

Emergency Response & Spill Management
Spill Cleanup Workflow
Scenario: You have spilled 500mg of solid powder on the benchtop.

Isolate: Alert nearby personnel. Mark the area.

PPE Up: Ensure goggles and gloves are secure.[1][2]
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Contain: Cover the powder with a damp paper towel (water or ethanol).[1][2] Why? This

prevents the powder from becoming airborne during wiping.[1]

Collect: Scoop up the damp material and place it in a solid hazardous waste container.

Wash: Clean the surface with soap and water (to remove fatty residues) followed by ethanol.

[1][2]

First Aid Measures
Eye Contact: Flush immediately with water for 15 minutes.[1][2][3] The acidity can cause

corneal opacity if untreated.[1][2]

Skin Contact: Wash with soap and water.[1][2] Do not use solvents (like ethanol) to wash

skin, as this may increase absorption of the fatty acid.

Inhalation: Move to fresh air. If coughing persists, seek medical attention (potential for

chemical pneumonitis).[1][2]

Disposal & Environmental Stewardship[1][2]
Do not dispose of 8-Oxotetradecanoic acid down the drain.[1][2] As a long-chain fatty acid

derivative, it has high biological oxygen demand (BOD) and potential aquatic toxicity.[1][2]

Waste Stream Classification Container Type

Solid Waste Hazardous Chemical Solid HDPE Wide-Mouth Jar

Liquid Waste Organic Solvent Waste
Glass/HDPE Carboy (Solvent

Compatible)

Contaminated Sharps Hazardous Sharps Puncture-Proof Bin

Labeling Requirement: Clearly label waste as "Non-Halogenated Organic - Fatty Acid

Derivative."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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